Cas no 1805611-05-5 (2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde)

• Product Name: 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde
• CAS No: 1805611-05-5
• MF: C₈H₆F₃NO
• MW: 189.13455247879
• CID: 4805921
• Update Time: 2025-06-14

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H6F3NO/c1-4-2-5(3-13)6(9)7(12-4)8(10)11/h2-3,8H,1H3
• InChI Key： ALYJULWNMCLJKF-UHFFFAOYSA-N
• SMILES： FC1=C(C=O)C=C(C)N=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 188
• XLogP3: 1.5
• Topological Polar Surface Area: 30

Additional information on 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde

Comprehensive Overview of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde (CAS No. 1805611-05-5)

2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde (CAS No. 1805611-05-5) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical chemistry, agrochemicals, and material science. This compound, characterized by its unique difluoromethyl and fluoro substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Its molecular structure, featuring a pyridine core with a carboxaldehyde functional group, makes it a valuable building block for designing novel compounds with enhanced properties.

The growing demand for fluorinated compounds in drug discovery and crop protection has positioned 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde as a critical component in modern synthetic chemistry. Researchers are particularly interested in its potential applications in developing next-generation pharmaceuticals and sustainable agrochemicals. The compound's ability to modulate electronic and steric properties through its fluorine atoms makes it a preferred choice for optimizing molecular interactions and improving metabolic stability.

In recent years, the scientific community has explored the role of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde in addressing global challenges such as antimicrobial resistance and crop yield optimization. Its incorporation into drug candidates has shown promise in targeting resistant pathogens, while its use in agrochemical formulations has demonstrated efficacy in pest control with minimal environmental impact. These applications align with the increasing focus on green chemistry and sustainable development.

The synthesis and characterization of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde involve advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure high purity and precise structural confirmation, which are essential for its use in sensitive applications. Additionally, the compound's stability under various conditions makes it suitable for large-scale production and storage.

From a commercial perspective, 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde is available through specialized chemical suppliers who adhere to stringent quality control standards. Its pricing and availability are influenced by factors such as raw material costs, synthetic complexity, and market demand. Companies involved in its distribution often provide detailed technical data sheets to support researchers and industrial users.

Looking ahead, the potential of 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde extends beyond current applications. Ongoing research is exploring its utility in advanced materials, such as organic electronics and coatings, where its fluorinated structure can enhance performance characteristics. As the scientific community continues to uncover new possibilities, this compound is poised to play a pivotal role in innovation across multiple industries.

In conclusion, 2-(Difluoromethyl)-3-fluoro-6-methylpyridine-4-carboxaldehyde (CAS No. 1805611-05-5) represents a cutting-edge chemical entity with broad applicability and significant future potential. Its unique properties and versatility make it a valuable asset in the pursuit of scientific and technological advancements. Researchers and industry professionals alike are encouraged to explore its capabilities further, leveraging its strengths to address some of the most pressing challenges of our time.